Cas no 1805511-36-7 (Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate)

• Product Name: Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate
• CAS No: 1805511-36-7
• MF: C₁₁H₈F₂N₂O₄
• MW: 270.189029693604
• CID: 4958302
• Update Time: 2025-06-08

Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate

• Inchi： 1S/C11H8F2N2O4/c1-2-19-11(16)6-3-4-7(10(12)13)9(15(17)18)8(6)5-14/h3-4,10H,2H2,1H3
• InChI Key： OGOGUMWBKHYBDZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OCC)=C(C#N)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate

Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate (CAS No. 1805511-36-7): A Comprehensive Overview

Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate, identified by its CAS number 1805511-36-7, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of nitroaromatic esters, which have garnered considerable attention due to their diverse applications in medicinal chemistry and material science. The structural features of Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate, including the presence of a cyano group, a difluoromethyl substituent, and a nitro group, contribute to its unique chemical properties and potential biological activities.

The compound's molecular structure is characterized by a benzoic acid backbone, which is a common motif in many pharmacologically active molecules. The esterification of the carboxylic acid group with ethanol introduces additional functional diversity, making it a versatile intermediate in synthetic chemistry. The cyano group at the 2-position and the nitro group at the 3-position are particularly noteworthy, as they can influence the electronic properties and reactivity of the molecule. The difluoromethyl group at the 4-position further enhances its complexity and potential utility in drug design.

In recent years, there has been growing interest in nitroaromatic compounds due to their role as key intermediates in the synthesis of various pharmaceuticals. The introduction of fluorine atoms into aromatic rings has been shown to modulate metabolic stability and binding affinity, making such compounds attractive for drug development. Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate exemplifies this trend, as its structure incorporates both electron-withdrawing and electron-donating groups that can be strategically exploited in medicinal chemistry.

One of the most compelling aspects of Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds with improved pharmacokinetic profiles and enhanced biological activity. For instance, derivatives of this compound have been explored for their anti-inflammatory, anticancer, and antimicrobial properties. The cyano group can be further functionalized through various chemical transformations, such as reduction or hydrolysis, to yield different pharmacophores.

The difluoromethyl group is particularly interesting from a medicinal chemistry perspective. This substituent has been shown to increase lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, fluorine atoms can influence the binding interactions between a drug molecule and its target protein, potentially leading to improved efficacy and reduced side effects. The nitro group at the 3-position also plays a crucial role in modulating the electronic properties of the molecule, which can be exploited to fine-tune its biological activity.

Recent studies have highlighted the importance of fluorinated nitroaromatic compounds in medicinal chemistry. For example, researchers have demonstrated that certain derivatives of Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate exhibit potent inhibitory activity against specific enzymes implicated in diseases such as cancer and inflammation. These findings underscore the compound's potential as a lead molecule for drug discovery efforts. Furthermore, computational studies have been employed to predict the binding modes of these derivatives with target proteins, providing valuable insights into their mechanism of action.

The synthesis of Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate involves multiple steps that showcase modern synthetic methodologies. Key steps include nitration of a precursor aromatic ring followed by cyano group introduction and subsequent esterification. Advanced techniques such as transition metal catalysis have been utilized to improve yield and selectivity in these reactions. The use of fluorinating agents has also been critical in introducing the difluoromethyl group at the desired position on the aromatic ring.

The compound's reactivity makes it a valuable tool for synthetic chemists seeking to develop novel heterocyclic compounds. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce various functional groups at different positions on the benzene ring. These transformations allow for the creation of diverse libraries of derivatives that can be screened for biological activity.

The pharmaceutical industry has shown significant interest in developing new drugs based on nitroaromatic structures due to their proven efficacy in treating various conditions. Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate serves as an excellent example of how structural modifications can lead to improved therapeutic agents. By carefully tailoring its chemical properties through synthetic manipulation, researchers hope to identify new drugs with enhanced potency and reduced toxicity.

In conclusion, Ethyl 2-cyano-4-difluoromethyl-3-nitrobenzoate (CAS No. 1805511-36-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. Recent advances in synthetic chemistry and computational modeling continue to expand our understanding of its applications in drug discovery and development.